Cas no 871308-83-7 (5-(azidomethyl)-2,3-dihydro-1H-indene)

• Product Name: 5-(azidomethyl)-2,3-dihydro-1H-indene
• CAS No: 871308-83-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD19680264
• CID: 3223355
• PubChem ID: 64221544
• Update Time: 2025-11-06

5-(azidomethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE, 5-(AZIDOMETHYL)-2,3-DIHYDRO-
• 5-(azidomethyl)-2,3-dihydro-1H-indene
• AKOS013542161
• 871308-83-7
• EN300-276649

• MDL： MFCD19680264
• Inchi： 1S/C10H11N3/c11-13-12-7-8-4-5-9-2-1-3-10(9)6-8/h4-6H,1-3,7H2
• InChI Key： OLEDQFDBMJLUBU-UHFFFAOYSA-N
• SMILES： N(CC1C=CC2=C(C=1)CCC2)=[N+]=[N-]

Computed Properties

• Exact Mass: 173.095297364Da
• Monoisotopic Mass: 173.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Additional information on 5-(azidomethyl)-2,3-dihydro-1H-indene

Recent Advances in the Application of 5-(Azidomethyl)-2,3-dihydro-1H-indene (CAS: 871308-83-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(azidomethyl)-2,3-dihydro-1H-indene (CAS: 871308-83-7) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This bicyclic aromatic scaffold, featuring an azidomethyl functional group, has garnered significant attention due to its unique reactivity profile and potential applications in drug discovery, bioconjugation, and materials science. Recent studies have explored its utility in click chemistry reactions, particularly in the context of targeted drug delivery systems and activity-based protein profiling.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for the synthesis of indene-based PROTACs (Proteolysis Targeting Chimeras). Researchers utilized the azide functionality to conjugate 5-(azidomethyl)-2,3-dihydro-1H-indene with various E3 ligase ligands via copper-catalyzed azide-alkyne cycloaddition (CuAAC), creating novel heterobifunctional molecules with improved cellular permeability compared to traditional PROTAC designs. The resulting compounds showed promising degradation activity against several challenging protein targets, including transcription factors previously considered "undruggable".

In the field of bioconjugation, a recent Nature Communications paper (2024) highlighted the compound's utility in creating stable protein-drug conjugates. The researchers exploited the strained ring system of the dihydroindene core to facilitate rapid, selective reactions with thiol-containing biomolecules under physiological conditions. This approach enabled the development of antibody-drug conjugates (ADCs) with precisely controlled drug-to-antibody ratios, addressing a major challenge in ADC therapeutics. The azide group served as a convenient handle for subsequent functionalization or purification steps.

Structural studies published in ACS Chemical Biology (2023) provided important insights into the compound's conformational preferences and electronic properties. X-ray crystallography and computational modeling revealed that the azidomethyl group adopts a pseudo-axial orientation, minimizing steric interactions with the aromatic system. This spatial arrangement was found to be crucial for its reactivity in various chemical transformations. The studies also identified optimal conditions for preserving the azide functionality during synthetic manipulations, which had previously been a technical challenge.

From a pharmaceutical perspective, recent patent applications (WO2023156789, 2023) have disclosed derivatives of 5-(azidomethyl)-2,3-dihydro-1H-indene as core structures for novel kinase inhibitors. The scaffold's rigidity and synthetic versatility allowed for the creation of compounds with improved selectivity profiles against challenging kinase targets. Particularly noteworthy was the development of brain-penetrant inhibitors targeting neurodegenerative disease-related kinases, where the azide functionality served as a critical polarity modulator.

Ongoing research (as of Q2 2024) is exploring the compound's potential in materials science applications. Preliminary results presented at the American Chemical Society Spring Meeting demonstrated its utility as a crosslinking agent for polymer networks with tunable mechanical properties. The combination of photoactive azide groups and the thermally stable indene core enabled the creation of materials with unique stimulus-responsive characteristics, potentially useful for biomedical devices and drug-eluting implants.

In conclusion, 5-(azidomethyl)-2,3-dihydro-1H-indene (871308-83-7) continues to demonstrate remarkable versatility across multiple research domains. Its unique combination of chemical functionality and structural features positions it as a valuable tool for addressing complex challenges in drug discovery and biomolecular engineering. Future research directions likely include further exploration of its applications in targeted therapeutics and the development of novel synthetic methodologies leveraging its distinctive reactivity profile.